Cas no 134981-39-8 (adenosine, 5'-(tetrahydrogen triphosphate), monoruthenium(1+) salt)

• Product Name: adenosine, 5'-(tetrahydrogen triphosphate), monoruthenium(1+) salt
• CAS No: 134981-39-8
• MF: C₁₀H₁₅N₅O₁₃P₃Ru
• MW: 607.243084192276
• CID: 1243508
• PubChem ID: 3077634
• Update Time: 2025-04-20

adenosine, 5'-(tetrahydrogen triphosphate), monoruthenium(1+) salt Chemical and Physical Properties

Names and Identifiers

• adenosine, 5'-(tetrahydrogen triphosphate), monoruthenium(1+) salt
• [[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl] hydrogen phosphate,ruthenium(1+)
• Ru-Atp
• 134981-39-8
• Ruthenium-5'-atp
• Adenosine 5'-(tetrahydrogen triphosphate), ruthenium salt

• Inchi： 1S/C10H16N5O13P3.Ru/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(17)6(16)4(26-10)1-25-30(21,22)28-31(23,24)27-29(18,19)20;/h2-4,6-7,10,16-17H,1H2,(H,21,22)(H,23,24)(H2,11,12,13)(H2,18,19,20);/q;+1/p-1/t4-,6-,7-,10-;/m1./s1
• InChI Key： RHMVJWLYAIAOLI-MCDZGGTQSA-M
• SMILES： [Ru+].P(=O)(O)(OP(=O)(O)OP(=O)([O-])O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O

Computed Properties

• Exact Mass: 607.892
• Monoisotopic Mass: 607.892
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 798
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 282Ų

Experimental Properties

• Boiling Point: 951.4°C at 760 mmHg
• Flash Point: 529.2°C
• PSA: 311.39000
• LogP: -0.60960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleoside triphosphates
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleotides Purine ribonucleoside triphosphates